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Abstract
2-Isobutylthiazole, with the CAS number 18640-74-9, is a volatile organic compound

recognized for its potent, characteristic aroma reminiscent of fresh tomato leaves.[1][2] This

heterocyclic compound, containing both sulfur and nitrogen, is a key component in the flavor

and fragrance industry and serves as a versatile intermediate in the synthesis of

pharmaceuticals and agrochemicals.[3][4] Its presence has been identified in natural sources

such as tomatoes (Solanum lycopersicum) and is also a product of the Maillard reaction.[5]

This technical guide provides a comprehensive overview of 2-isobutylthiazole, including its

physicochemical properties, synthesis, analytical methods, and known applications, with a

focus on presenting quantitative data and detailed experimental methodologies.

Chemical and Physical Properties
2-Isobutylthiazole is a colorless to pale yellow liquid with a strong, green, and earthy aroma.

[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Isobutylthiazole
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Property Value Reference(s)

CAS Number 18640-74-9 [6]

Molecular Formula C₇H₁₁NS [7]

Molecular Weight 141.23 g/mol [7]

Appearance Colorless to pale yellow liquid [8]

Odor
Green, tomato leaf, earthy,

nutty
[1][2][8]

Boiling Point 180 °C (lit.) [7]

Density 0.995 g/mL at 25 °C (lit.) [7]

Refractive Index n20/D 1.495 (lit.) [7]

Flash Point 57 °C [2]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[2][8]

IUPAC Name 2-(2-methylpropyl)-1,3-thiazole [5]

Synonyms
2-Isobutyl-1,3-thiazole,

Thiazole, 2-(2-methylpropyl)-
[5][8]

Synthesis of 2-Isobutylthiazole
A common method for the synthesis of 2-isobutylthiazole involves the reaction of an α-

haloketone with a thioamide, a process known as the Hantzsch thiazole synthesis. A specific

synthetic route is detailed in Chinese patent CN101891701A, which involves the condensation

of a mercaptoacetaldehyde dimer with 3-methylbutyraldehyde (isovaleraldehyde).[4] While the

patent provides an outline, a more detailed, generalized experimental protocol based on this

type of condensation is provided below.

Experimental Protocol: Synthesis via Condensation
Reaction
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Objective: To synthesize 2-isobutylthiazole through the condensation of isovaleraldehyde and

a sulfur-containing reactant.

Materials:

Isovaleraldehyde (3-methylbutyraldehyde)

2-Chloroacetaldehyde (or its hydrate)[9]

Sodium hydrosulfide (NaSH) or another suitable sulfur source

Ammonia or an ammonia source

Solvent (e.g., ethanol, methanol)

Dehydrogenating agent (e.g., benzoquinone)[4]

Reaction flask with a stirrer and thermometer

Condenser

Separatory funnel

Distillation apparatus

Procedure:

Formation of the Thiazoline Intermediate:

In a reaction flask, dissolve the sulfur source (e.g., sodium hydrosulfide) in a suitable

solvent.

Cool the mixture in an ice bath.

Slowly add 2-chloroacetaldehyde to the cooled solution while stirring.

To this mixture, add isovaleraldehyde and a source of ammonia. The reaction is typically

carried out at a controlled temperature to facilitate the condensation and formation of the

2-isobutyl-2,5-dihydrothiazole intermediate.
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Dehydrogenation:

To the reaction mixture containing the thiazoline intermediate, add a dehydrogenating

agent such as benzoquinone.[4]

Heat the mixture under reflux for a specified period to promote the aromatization of the

thiazoline ring to a thiazole.

Work-up and Purification:

After the reaction is complete, cool the mixture to room temperature.

Perform an extraction using a suitable organic solvent (e.g., diethyl ether,

dichloromethane).

Wash the organic layer with water and brine to remove any impurities.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure 2-isobutylthiazole.

Note: This is a generalized protocol. Reaction conditions such as temperature, reaction time,

and stoichiometry of reactants should be optimized for the best yield and purity.

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of 2-isobutylthiazole.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is the primary technique for the

identification and quantification of 2-isobutylthiazole, especially in complex matrices like food

and beverages.

Experimental Protocol: GC-MS Analysis of 2-
Isobutylthiazole in Tomato Volatiles
Objective: To identify and quantify 2-isobutylthiazole in a tomato sample using headspace

solid-phase microextraction (HS-SPME) coupled with GC-MS.

Materials and Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)
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SPME fiber (e.g., DVB/CAR/PDMS)

Headspace vials (20 mL)

Gas-tight syringe

Tomato sample

Sodium chloride (NaCl)

Internal standard (e.g., 4-methyl-2-pentanol)

Helium carrier gas (purity ≥ 99.999%)

Procedure:

Sample Preparation:

Homogenize the fresh tomato sample.

Weigh a specific amount of the homogenized sample (e.g., 0.5 g) into a 20 mL headspace

vial.[10]

Add a known amount of NaCl (e.g., 0.1 g) to the vial to improve the release of volatiles.

[10]

Spike the sample with a known concentration of an internal standard.[10]

Immediately seal the vial with a PTFE-faced silicone septum.

HS-SPME Extraction:

Place the vial in a heating block or water bath at a controlled temperature (e.g., 40-60 °C)

for a specific equilibration time (e.g., 15-30 min).

Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-

60 min) while maintaining the temperature.

GC-MS Analysis:
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Desorb the extracted volatiles from the SPME fiber in the heated GC injection port (e.g.,

270 °C) in splitless mode.[3][4]

Use a suitable capillary column (e.g., DB-5ms, HP-5ms).

Set the oven temperature program as follows: initial temperature of 40 °C for 3 min, ramp

at 2 °C/min to 160 °C, then ramp at 50 °C/min to 300 °C, and hold for 3 min.[3][4]

Set the helium carrier gas flow rate to 1.2 mL/min.[3][4]

Set the MS transfer line and ion source temperatures to 270 °C and 300 °C, respectively.

[3][4]

Acquire mass spectra in the range of m/z 40-650.[3][4]

Data Analysis:

Identify 2-isobutylthiazole by comparing its mass spectrum and retention time with those

of an authentic standard and by searching against a mass spectral library (e.g., NIST).

Quantify the concentration of 2-isobutylthiazole using the internal standard method.

Workflow for GC-MS Analysis
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Caption: Workflow for the analysis of 2-isobutylthiazole in a food matrix.
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Applications
The primary application of 2-isobutylthiazole is in the food and fragrance industries.

Table 2: Applications of 2-Isobutylthiazole
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Industry
Specific
Applications

Description Reference(s)

Food & Flavor

Flavoring agent in

sauces, soups,

snacks, baked goods,

and beverages.

Imparts a fresh

tomato, vegetable,

and herbal flavor. It is

particularly effective in

enhancing the taste of

tomato-based

products.

[1][3][11]

Fragrance

Component in

perfumes, detergents,

and personal care

products.

Provides a fresh,

green, and natural

scent, often described

as resembling tomato

leaves.

[1][3]

Pharmaceuticals
Intermediate in drug

synthesis.

The thiazole ring is a

common scaffold in

various bioactive

molecules with

potential antibacterial,

neuroprotective, and

antioxidant properties.

[3]

Agrochemicals

Intermediate in

pesticide and

fungicide synthesis.

Used to create

compounds with

bactericidal or

insecticidal effects, as

well as plant growth-

promoting properties.

[3][4]

Chemical Synthesis

Intermediate for other

heterocyclic

compounds and

functional polymers.

The thiazole structure

provides unique

electronic properties

that are useful in

materials science.

[3]
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Biological Activity and Signaling Pathways
While the biological activity of many thiazole derivatives is well-documented, specific

information on the signaling pathways directly modulated by 2-isobutylthiazole is limited in the

current scientific literature. However, given its potent aroma, its primary biological interaction in

humans is with olfactory receptors.

The perception of odorants like 2-isobutylthiazole is initiated by their binding to specific G-

protein coupled olfactory receptors (GPCRs) located on the cilia of olfactory sensory neurons in

the nasal epithelium. This binding event triggers a signal transduction cascade.

Postulated Olfactory Signaling Pathway
Binding: 2-Isobutylthiazole binds to a specific olfactory receptor.

G-Protein Activation: The activated receptor interacts with and activates a G-protein (Gαolf).

Adenylyl Cyclase Activation: The activated Gαolf subunit stimulates adenylyl cyclase, leading

to the production of cyclic AMP (cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (Na⁺ and Ca²⁺) through the CNG channels depolarizes

the neuron.

Action Potential: If the depolarization reaches the threshold, an action potential is generated

and transmitted to the olfactory bulb in the brain, leading to the perception of the tomato-like

smell.
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Caption: Postulated olfactory signal transduction pathway for 2-isobutylthiazole.

Safety and Handling
2-Isobutylthiazole is classified as a flammable liquid and vapor and is harmful if swallowed.

[12] It can cause skin and serious eye irritation.[12] Appropriate personal protective equipment,

including gloves and safety glasses, should be worn when handling this compound.[1] It should

be stored in a cool, dry, and well-ventilated area away from sources of ignition.[1]

Table 3: GHS Hazard Information
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Hazard Statement Code

Flammable liquid and vapor H226

Harmful if swallowed H302

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Source: Aggregated GHS information from ECHA C&L Inventory.[5]

Conclusion
2-Isobutylthiazole is a significant compound with diverse applications, particularly in the flavor

and fragrance industry. Its synthesis is achievable through established organic chemistry

routes, and its analysis is reliably performed using modern chromatographic techniques. While

its direct involvement in specific biological signaling pathways beyond olfaction is not yet well-

defined, its role as a potent odorant underscores its interaction with the olfactory system.

Further research into its potential pharmacological activities, guided by the known bioactivities

of other thiazole derivatives, could open new avenues for its application in drug development.

This guide provides a foundational resource for professionals working with this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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